Cas no 104410-91-5 (7(z),11(z)-nonacosadiene)

• Product Name: 7(z),11(z)-nonacosadiene
• CAS No: 104410-91-5
• MF: C₂₉H₅₆
• MW: 404.754949569702
• CID: 1143076
• PubChem ID: 14367348
• Update Time: 2025-10-21

7(z),11(z)-nonacosadiene Chemical and Physical Properties

Names and Identifiers

• 7(z),11(z)-nonacosadiene
• 7-(undec-10-enyloxy)coumarin
• 7-(10-undecenyloxy)chromen-2-one
• (Z,Z)-7,11-Nonacosadiene
• 2H-1-Benzopyran-2-one, 7-(10-undecenyloxy)-
• CTK3E5037
• AGN-PC-005DR4
• 7-(undec-10-enyloxy)coumarin; 7-(10-undecenyloxy)chromen-2-one; (Z,Z)-7,11-Nonacosadiene; 2H-1-Benzopyran-2-one, 7-(10-undecenyloxy)-; CTK3E5037; AGN-PC-005DR4;
• 104410-91-5
• CS-0063497
• DA-48704
• nonacosa-7z,11z-diene
• AKOS040756114
• (7Z,11Z)-7,11-Nonacosadiene
• (7Z,11Z)-Nonacosadiene
• (7Z,11Z)-nonacosa-7,11-diene
• Nonacosadiene
• Nonacosadiene (7Z,11Z)
• HY-117016
• PD020796

• Inchi： 1S/C29H56/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h13,15,21,23H,3-12,14,16-20,22,24-29H2,1-2H3/b15-13+,23-21+
• InChI Key： KWUWRILZYFCPRI-IDQXUSCUSA-N
• SMILES： CCCCCCCCCCCCCCCCC/C=C/CC/C=C/CCCCCC

Computed Properties

• Exact Mass: 404.43848
• Monoisotopic Mass: 404.438201786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins

Additional information on 7(z),11(z)-nonacosadiene

Introduction to 7(z),11(z)-nonacosadiene (CAS No. 104410-91-5) and Its Emerging Applications in Modern Science

7(z),11(z)-nonacosadiene, identified by the chemical identifier CAS No. 104410-91-5, is a long-chain diene compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential biological activities. This compound, characterized by its highly unsaturated hydrocarbon backbone, belongs to the class of polyunsaturated fatty acids (PUFAs) with extended carbon chains, making it a subject of intense study for its implications in lipid biology and therapeutic applications.

The molecular structure of 7(z),11(z)-nonacosadiene consists of a nonacontane backbone with two conjugated double bonds located at the 7(z) and 11(z) positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of these double bonds also makes it susceptible to various chemical modifications, enabling the synthesis of derivatives with tailored functionalities. Such structural features have positioned this compound as a promising candidate for investigating mechanisms related to lipid signaling and membrane dynamics.

In recent years, research on 7(z),11(z)-nonacosadiene has been particularly driven by its potential role in modulating inflammatory pathways and lipid metabolism. Studies have begun to explore how this compound interacts with cellular receptors and enzymes involved in processes such as prostaglandin synthesis and leukotriene production. Preliminary findings suggest that 7(z),11(z)-nonacosadiene may exhibit anti-inflammatory effects by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These observations are particularly intriguing given the widespread use of COX inhibitors in managing chronic inflammatory conditions.

The compound's unique chemical profile also makes it an attractive scaffold for drug design. By leveraging computational chemistry techniques, researchers have been able to predict how modifications to the 7(z),11(z)-nonacosadiene structure could enhance its bioavailability or target specificity. For instance, introducing functional groups such as hydroxyl or carboxyl moieties could potentially improve its solubility while maintaining or enhancing its biological activity. Such modifications are crucial for developing novel therapeutic agents that can effectively interact with biological systems without adverse side effects.

Moreover, the long-chain nature of 7(z),11(z)-nonacosadiene aligns it with emerging research trends in nanomedicine and lipid-based drug delivery systems. Its ability to self-assemble into micelles or liposomes under certain conditions opens up possibilities for creating targeted delivery vehicles for hydrophobic drugs. This aspect is particularly relevant in oncology, where efficient delivery of chemotherapeutic agents remains a significant challenge. By incorporating 7(z),11(z)-nonacosadiene into drug delivery matrices, researchers aim to enhance drug penetration into tumors and reduce systemic toxicity.

Another exciting area of investigation involves the potential role of 7(z),11(z)-nonacosadiene in neuroprotection. Lipid mediators derived from PUFAs have been implicated in various neurological processes, including synaptic plasticity and neuroinflammation. The structural similarity between 7(z),11(z)-nonacosadiene and known neuroactive lipids suggests that it may influence neural signaling pathways. Current studies are exploring whether this compound can modulate neurotransmitter release or protect neurons from oxidative stress-induced damage. These findings could have profound implications for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 7(z),11(z)-nonacosadiene presents both challenges and opportunities for synthetic chemists. Traditional methods often rely on multi-step organic transformations that require expensive reagents or harsh conditions. However, advancements in biocatalysis have opened up new avenues for producing this compound more sustainably. Enzymatic routes, such as those involving fatty acid desaturases, offer a greener alternative by utilizing natural catalysts under mild reaction conditions. Such approaches not only improve yield but also reduce waste generation, aligning with global efforts toward green chemistry principles.

From an industrial perspective, the demand for high-purity 7(z),11(z)-nonacosadiene is expected to grow as its applications expand into pharmaceuticals and cosmetics. Manufacturers are investing in scalable production processes to meet this demand while adhering to stringent quality control measures. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy play a crucial role in ensuring the identity and purity of batches produced for research or commercial use.

The regulatory landscape surrounding 7(z),11(z)-nonacosadiene is also evolving as more data becomes available on its safety and efficacy profiles. Regulatory agencies are closely monitoring emerging research to determine whether additional guidelines or approvals are needed for its use in therapeutic applications. Companies involved in its production must stay abreast of these developments to ensure compliance while continuing to innovate in their formulations.

In conclusion,7(z),11(z)-nonacosadiene (CAS No. 104410-91-5) represents a fascinating molecule with diverse potential applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for studying lipid biology, inflammation, and drug delivery systems. As research progresses, we can anticipate further discoveries that will expand our understanding of this compound's capabilities and integrate it into novel therapeutic strategies.